(+)-Epicatechin

• Molecular Formula: C13H10N4S
• Molecular Weight: 254.31 g/mol
• InChI: InChI=1S/C13H10N4S/c1-3-7-14-10(5-1)11-9-18-13(16-11)17-12-6-2-4-8-15-12/h1-9H,(H,15,16,17)
• InChIKey: RYCUBTFYRLAMFA-UHFFFAOYSA-N

(+)-Epicatechin: Stereochemically Distinct Flavan-3-ol

(+)-Epicatechin (CAS 35323-91-2) is the (2S,3S)-enantiomer of epicatechin, a monomeric flavan-3-ol belonging to the broader catechin family of polyphenols. While naturally occurring catechins in foods such as cocoa and tea predominantly exist as (-)-epicatechin and (+)-catechin, (+)-epicatechin is a relatively rare stereoisomer [1]. The stereochemical configuration at the C-2 and C-3 positions profoundly influences absorption, metabolism, and biological activity, making (+)-epicatechin pharmacokinetically and pharmacodynamically distinct from its more abundant enantiomer [2]. This differentiation is critical for applications where specific molecular recognition—such as enzyme binding pockets or receptor interactions—determines functional outcomes.

Stereochemical-control study fit: (2S,3S) enantiomer probe

Enantiomer-comparison research context for flavan-3-ol SAR

Mitochondrial CV hydrolysis & neurogenesis pathway models

• [1] Ottaviani JI, Momma TY, Heiss C, Kwik-Uribe C, Schroeter H, Keen CL. The stereochemical configuration of flavanols influences the level and metabolism of flavanols in humans and their biological activity in vivo. Free Radic Biol Med. 2011 Jan 15;50(2):237-44. View Source
• [2] Ottaviani JI, Momma TY, Heiss C, Kwik-Uribe C, Schroeter H, Keen CL. The stereochemical configuration of flavanols influences the level and metabolism of flavanols in humans and their biological activity in vivo. Free Radic Biol Med. 2011 Jan 15;50(2):237-44. View Source

Why (+)-Epicatechin Cannot Be Replaced

Generic substitution among flavan-3-ol stereoisomers is scientifically unsound due to enantiomer-specific molecular interactions. In a controlled human study, only (-)-epicatechin elicited a significant arterial dilation response, while (+)-epicatechin, (+)-catechin, and (-)-catechin did not, demonstrating that vasodilatory activity is stereospecific [1]. Conversely, (+)-epicatechin acts as a selective inhibitor of mitochondrial ATP synthase (Complex V) reverse activity by occupying the ATPIF1 binding groove—an interaction sterically hindered by the 3-OH orientation in (-)-epicatechin [2]. These opposing activity profiles across enantiomers mean that substituting one stereoisomer for another can yield null or even functionally opposite results in mechanistic studies and therapeutic development programs.

This Product

(+)-Epicatechin (2S,3S) Stereospecific CV ATP hydrolysis inhibition; non-vasodilatory; distinct neurogenesis potency profile

Potential Substitute

(-)-Epicatechin (2R,3R) Mediates vasodilation; sterically excluded from ATPIF1 groove; neurogenesis marker response may differ at equivalent doses

(+)-Catechin Metabolically inactive in diet-induced obesity models; does not engage ATP synthase reverse activity

• [1] Ottaviani JI, Momma TY, Heiss C, Kwik-Uribe C, Schroeter H, Keen CL. The stereochemical configuration of flavanols influences the level and metabolism of flavanols in humans and their biological activity in vivo. Free Radic Biol Med. 2011 Jan 15;50(2):237-44. View Source
• [2] Acin-Perez R, Benincá C, Shabane B, Shirihai OS, et al. Inhibition of ATP synthase reverse activity restores energy homeostasis in mitochondrial pathologies. EMBO J. 2023 May 15;42(10):e111699. View Source

Comparative Evidence for (+)-Epicatechin

Superior Neurogenesis vs. (-)-Epicatechin

In a 15-day mouse study directly comparing (+)-epicatechin (0.1 mg/kg/day) with (-)-epicatechin (1 mg/kg/day), (+)-epicatechin produced greater increases in neurogenesis markers despite a 10-fold lower dose. NeuN immunoreactive cells increased by 120% for (+)-epicatechin versus 74% for (-)-epicatechin; DCX increased by 124% versus 70%; NGF protein levels rose by 63.6% versus 34.4%; and capillary density (CD31) increased approximately 160% versus 80% [1]. eNOS phosphorylation (Ser1177) increased 41.2% with (+)-epicatechin compared to 21.4% with (-)-epicatechin, while nNOS phosphorylation increased only with (+)-epicatechin (18%) [1].

Neurogenesis marker upregulation

Reported

(+)-Epicatechin at 0.1 mg/kg/day produced 1.6–1.9× greater increases in NeuN, DCX, NGF vs. (-)-epicatechin at 1 mg/kg/day; nNOS phosphorylation exclusive to (+)-enantiomer

Supports enantiomer-specific neurogenesis endpoint context

Data from mouse frontal cortex; dose-response interpretation may require verification

Evidence Dimension	Neurogenesis marker upregulation in mouse frontal cortex
Target Compound Data	(+)-Epicatechin at 0.1 mg/kg/day: NeuN +120%, DCX +124%, NGF +63.6%, MAP2 +63.8%, capillary density ~160%, CD31 protein ~140%, nitrate/nitrite +246.5%, eNOS phosphorylation +41.2%, nNOS phosphorylation +18%
Comparator Or Baseline	(-)-Epicatechin at 1 mg/kg/day: NeuN +74%, DCX +70%, NGF +34.4%, MAP2 +41.8%, capillary density ~80%, CD31 protein ~70%, nitrate/nitrite +110.2%, eNOS phosphorylation +21.4%, nNOS phosphorylation no increase
Quantified Difference	(+)-Epicatechin produced 1.6–1.9× greater neurogenesis marker increases at 1/10th the dose; nNOS phosphorylation was exclusive to (+)-epicatechin
Conditions	3-month-old male mice, oral gavage for 15 days, Y-maze spontaneous alternation test, Western blot and immunohistochemistry on frontal cortex tissue

Why This Matters

This demonstrates that (+)-epicatechin is not merely a substitute for (-)-epicatechin but a more potent neurogenic agent at substantially lower doses, directly impacting experimental design and cost-efficiency in preclinical neuroscience research.

• [1] Nájera-García N, Ramírez-Sánchez I, et al. Stimulatory effects of (-)-epicatechin and its enantiomer (+)-epicatechin on mouse frontal cortex neurogenesis markers and short-term memory: proof of concept. Food Funct. 2021;12:3504-3515. View Source

Metabolic Activity: (+)-Catechin Ineffective

In a mouse model of diet-induced obesity and insulin resistance, (+)-epicatechin produced dose-dependent improvements in multiple metabolic endpoints (weight gain, serum glucose, cholesterol, triglycerides) with a threshold dose as low as 0.01 mg/kg/day over 15 days. In contrast, (+)-catechin at 0.1 mg/kg/day—a dose 10-fold higher than the (+)-epicatechin minimum effective dose—yielded no significant effects on any metabolic parameter [1]. The authors explicitly concluded that the metabolic effects are not attributable to general antioxidant actions, as (+)-catechin, which possesses similar antioxidant capacity, was ineffective [1].

Metabolic endpoint activity

Reported

(+)-Epicatechin effective at ≥0.01 mg/kg/day on weight, glucose, lipids in diet-induced obese mice; (+)-catechin at 0.1 mg/kg/day showed no significant effect

Assay-response context may differ by stereoisomer; antioxidant capacity alone not predictive

Model: HFD-fed CD-1 mice; class-level inference from single study

Evidence Dimension	Metabolic endpoint improvement in high-fat diet-induced obese/insulin-resistant mice
Target Compound Data	(+)-Epicatechin: dose-dependent improvement in weight gain, glucose, cholesterol, triglycerides; effective threshold 0.01 mg/kg/day; significant effects at 0.1 and 0.3 mg/kg/day
Comparator Or Baseline	(+)-Catechin at 0.1 mg/kg/day: no significant effects on any metabolic parameter
Quantified Difference	(+)-Epicatechin effective at ≥0.01 mg/kg/day; (+)-catechin ineffective at 0.1 mg/kg/day (≥10× higher dose). Qualitative difference: active vs. inactive within the same flavan-3-ol class
Conditions	Male CD-1 mice, high-fat diet (60% kcal from fat) for ~6 weeks, oral gavage for 15 days, fasting serum measurements

Why This Matters

Procurement of (+)-catechin as a metabolic research tool will yield negative results, whereas (+)-epicatechin demonstrates clear cardiometabolic efficacy. This class-internal activity divergence prevents generic flavan-3-ol substitution.

• [1] Moreno-Ulloa A, Nájera-García N, Hernández M, Ramírez-Sánchez I, Taub PR, Su Y, Beltrán-Partida E, Ceballos G, Dugar S, Schreiner G, Best BM, Ciaraldi TP, Henry RR, Villarreal F. A pilot study on clinical pharmacokinetics and preclinical pharmacodynamics of (+)-epicatechin on cardiometabolic endpoints. Food Funct. 2018 Jan 24;9(1):307-319. View Source

Stereospecific ATP Synthase Inhibition

A computational and biochemical screen identified (+)-epicatechin as a selective inhibitor of mitochondrial ATP synthase (Complex V) reverse activity. Molecular docking revealed that (+)-epicatechin binds within the ATPIF1 binding groove with an AutoDock Vina score of -5.3, comparable to quercetin (-5.7) and (-)-catechin (-5.5). However, functional selectivity is determined by stereochemistry: the 3-OH group of (-)-epicatechin is positioned away from the binding surface, sterically hindering the interaction and rendering it inactive as a hydrolysis inhibitor [1]. In cells with Complex-III deficiency, (+)-epicatechin restored ATP content without restoring respiratory function. In a Duchenne Muscular Dystrophy mouse model, (+)-epicatechin improved muscle force without increasing mitochondrial content [1].

CV ATP hydrolysis inhibition

Reported

(+)-Epicatechin binds ATPIF1 groove (docking score -5.3) and selectively inhibits ATP synthase reverse activity; (-)-epicatechin sterically excluded and inactive

Stereospecific mechanism context; (-)-enantiomer will not engage this target

In silico and Complex-III deficient cell data; DMD mouse model improvement observed

Evidence Dimension	Selective inhibition of mitochondrial ATP synthase (CV) reverse/hydrolysis activity
Target Compound Data	(+)-Epicatechin: AutoDock Vina binding score -5.3; functional inhibitor of CV ATP hydrolysis; restores ATP content in Complex-III deficient cells; improves muscle force in DMD mice
Comparator Or Baseline	(-)-Epicatechin: sterically hindered from binding ATPIF1 groove due to 3-OH orientation; no CV hydrolysis inhibition activity. (-)-Catechin: AutoDock Vina score -5.5 but not functionally validated as hydrolysis-selective. Quercetin: AutoDock Vina score -5.7; binds same groove but not hydrolysis-selective
Quantified Difference	Binding affinity comparable across tested polyphenols, but functional CV hydrolysis inhibition is stereospecific to (+)-epicatechin; (-)-epicatechin is inactive despite being the enantiomer
Conditions	In silico molecular docking (AutoDock Vina), PELE binding site exploration, ATP hydrolysis assays in coupled intact mitochondria, Complex-III deficient cell models, DMD (mdx) mouse model

Why This Matters

No other catechin enantiomer or common flavonoid provides this selective CV hydrolysis inhibition. Researchers targeting mitochondrial pathologies must source the specific (+)-enantiomer; (-)-epicatechin or generic epicatechin mixtures will not engage this mechanism.

• [1] Acin-Perez R, Benincá C, Shabane B, Shirihai OS, et al. Inhibition of ATP synthase reverse activity restores energy homeostasis in mitochondrial pathologies. EMBO J. 2023 May 15;42(10):e111699. View Source

Vasodilation: (-)-Epicatechin vs. (+)-Epicatechin

In a randomized controlled human study, healthy adult males consumed stereochemically pure flavanols (1.5 mg/kg body weight each) in a cocoa-based drink matrix. Among the four stereoisomers tested—(-)-epicatechin, (+)-epicatechin, (-)-catechin, and (+)-catechin—only (-)-epicatechin was capable of mediating a significant arterial dilation response, as measured by flow-mediated dilation (FMD). (+)-Epicatechin, (+)-catechin, and (-)-catechin all failed to produce significant vasodilation [1]. This effect was independent of classic antioxidant properties, as all four stereoisomers possess comparable radical-scavenging capacity [1].

Flow-mediated dilation

Reported

In human study, only (-)-epicatechin elicited significant arterial dilation; (+)-epicatechin, (+)-catechin, (-)-catechin did not

Vasodilation response is enantiomer-specific; (+)-epicatechin may avoid this off-target activity

Single oral dose 1.5 mg/kg; healthy male subjects; FMD measurement

Evidence Dimension	Flow-mediated arterial dilation in humans
Target Compound Data	(+)-Epicatechin (1.5 mg/kg bw): no significant vasodilatory response observed
Comparator Or Baseline	(-)-Epicatechin (1.5 mg/kg bw): significant arterial dilation response (the only stereoisomer of four tested to do so)
Quantified Difference	Active (significant dilation) vs. inactive (no significant dilation); p-value not extracted but reported as the single stereoisomer capable of mediating significant response
Conditions	Healthy adult males, single oral dose of 1.5 mg/kg in cocoa-based dairy drink, flow-mediated dilation measurement

Why This Matters

For researchers studying endothelium-dependent vasodilation, (-)-epicatechin is the necessary compound. Conversely, for applications where vasodilatory off-target effects must be avoided, (+)-epicatechin provides a stereochemically pure alternative that lacks this activity despite sharing antioxidant capacity.

• [1] Ottaviani JI, Momma TY, Heiss C, Kwik-Uribe C, Schroeter H, Keen CL. The stereochemical configuration of flavanols influences the level and metabolism of flavanols in humans and their biological activity in vivo. Free Radic Biol Med. 2011 Jan 15;50(2):237-44. View Source

Clinical Pharmacokinetics in Prediabetes

In a Phase I clinical pharmacokinetic study, (+)-epicatechin was administered as single ascending oral doses (10, 30, or 100 mg) to healthy and prediabetic subjects. The half-life of circulating (+)-epicatechin metabolites increased dose-dependently from 1.2 to 4.9 hours [1]. The compound was well tolerated with no adverse effects reported. After 7 days of 30 mg/day dosing in prediabetic subjects, reductions in circulating tumor necrosis factor-α (TNF-α) and monocyte chemoattractant protein-1 (MCP-1) were observed, though these returned to baseline 7 days post-treatment [1]. This PK profile is differentiated from (-)-epicatechin, for which extensive clinical PK data exist primarily in normoglycemic populations and at different dose ranges [1].

Human PK half-life

Reported

t1/2 increased from 1.2 h (10 mg) to 4.9 h (100 mg) in prediabetes research subjects

Supports exposure-model interpretation; dose-proportional half-life extension observed

Phase I open-label study; single ascending dose; data to verify across populations

Evidence Dimension	Human pharmacokinetic half-life of circulating metabolites
Target Compound Data	(+)-Epicatechin: t1/2 range 1.2 h (10 mg) to 4.9 h (100 mg); well tolerated; reductions in TNF-α and MCP-1 at 30 mg/day
Comparator Or Baseline	(-)-Epicatechin PK literature: extensive data exist but primarily in normoglycemic populations with different metabolite profiles (class-level comparison; no direct head-to-head PK study available)
Quantified Difference	Dose-proportional t1/2 extension of 1.2 to 4.9 h for (+)-epicatechin; (-)-epicatechin PK not directly compared in the same study
Conditions	Phase I open-label study, healthy and prediabetic human subjects, single ascending oral doses (10, 30, 100 mg), 7-day repeat dosing at 30 mg/day

Why This Matters

Demonstrates that (+)-epicatechin has a defined, safe human PK profile suitable for clinical research applications, with dosing flexibility conferred by dose-proportional half-life extension—information essential for designing human intervention studies.

• [1] Moreno-Ulloa A, Nájera-García N, Hernández M, Ramírez-Sánchez I, Taub PR, Su Y, Beltrán-Partida E, Ceballos G, Dugar S, Schreiner G, Best BM, Ciaraldi TP, Henry RR, Villarreal F. A pilot study on clinical pharmacokinetics and preclinical pharmacodynamics of (+)-epicatechin on cardiometabolic endpoints. Food Funct. 2018 Jan 24;9(1):307-319. View Source

Key Applications of (+)-Epicatechin

ATP Synthase Reverse Activity in Drug Discovery

For laboratories developing therapies for mitochondrial diseases (Complex III deficiency, Duchenne Muscular Dystrophy, Friedreich's ataxia), (+)-epicatechin is currently the only known flavan-3-ol that selectively inhibits CV ATP hydrolysis without affecting ATP synthesis. Molecular docking data confirm that this activity is stereospecific to the (2S,3S) configuration; (-)-epicatechin is sterically excluded from the ATPIF1 binding groove [1]. (+)-Epicatechin restored ATP content in Complex-III deficient cells and improved muscle force in DMD mice without increasing mitochondrial content—a mechanism distinct from mitochondrial biogenesis stimulators [1]. Procurement specifications must require enantiomeric purity ≥98% with documented absence of (-)-epicatechin contamination.

Neurogenesis & Cognitive Enhancement Research

(+)-Epicatechin at 0.1 mg/kg/day outperformed (-)-epicatechin at 1 mg/kg/day across multiple neurogenesis markers (NeuN, DCX, NGF, MAP2, CD31) and uniquely stimulated nNOS phosphorylation [2]. This 10-fold potency advantage and broader target engagement profile make (+)-epicatechin the preferred stereoisomer for studies of frontal cortex-dependent working memory and neurogenesis. Researchers should note that (-)-epicatechin does not replicate this potency and should not be used as a substitute in replication studies.

Non-Vasodilatory Cardiometabolic Research

In cardiometabolic research, (+)-epicatechin improves glucose homeostasis, lipid profiles, and reduces weight gain in diet-induced obese mice at doses as low as 0.01 mg/kg/day, while (+)-catechin is inactive at 0.1 mg/kg/day [3]. Critically, (+)-epicatechin lacks the vasodilatory activity of (-)-epicatechin, which was the only stereoisomer to elicit significant arterial dilation in humans [4]. This makes (+)-epicatechin uniquely suited for metabolic studies where endothelial vasodilation represents a confounding variable, enabling cleaner dissection of direct metabolic versus vascular-mediated effects.

Flavanol SAR and Chiral Probe Studies

The aggregate evidence demonstrates that biological activity within the flavan-3-ol class is controlled by stereochemistry rather than by the presence of catechol or pyrogallol moieties alone. (+)-Epicatechin serves as a critical chiral probe: it shares the antioxidant pharmacophore with (-)-epicatechin and (+)-catechin yet exhibits distinct activity profiles in vasodilation (inactive), CV hydrolysis inhibition (active), neurogenesis (more potent), and metabolic regulation (active while (+)-catechin is inactive) [1][2][3][4]. Pharmaceutical and academic laboratories conducting flavanol SAR studies require stereochemically pure (+)-epicatechin as an essential comparator compound to deconvolute stereospecific from pharmacophore-driven effects.

Application

Selection Property

Validation Focus

Mitochondrial ATP synthase reverse-activity research

Enantiomer-specific ATPIF1 binding

Stereochemical-control confirmation; CV hydrolysis selectivity

Frontal cortex neurogenesis model studies

Enantiomer-dependent neurogenesis marker profile

nNOS phosphorylation and neurogenesis marker endpoints

Non-vasodilatory cardiometabolic model studies

Metabolic activity independent of vasodilation

Metabolic endpoint differentiation from vasodilatory enantiomers

Flavanol structure-activity relationship (SAR) research

Stereochemical chiral probe

Enantiomer-specific vs. pharmacophore-driven effects

• [1] Acin-Perez R, Benincá C, Shabane B, Shirihai OS, et al. Inhibition of ATP synthase reverse activity restores energy homeostasis in mitochondrial pathologies. EMBO J. 2023 May 15;42(10):e111699. View Source
• [2] Nájera-García N, Ramírez-Sánchez I, et al. Stimulatory effects of (-)-epicatechin and its enantiomer (+)-epicatechin on mouse frontal cortex neurogenesis markers and short-term memory: proof of concept. Food Funct. 2021;12:3504-3515. View Source
• [3] Moreno-Ulloa A, Nájera-García N, Hernández M, Ramírez-Sánchez I, Taub PR, Su Y, Beltrán-Partida E, Ceballos G, Dugar S, Schreiner G, Best BM, Ciaraldi TP, Henry RR, Villarreal F. A pilot study on clinical pharmacokinetics and preclinical pharmacodynamics of (+)-epicatechin on cardiometabolic endpoints. Food Funct. 2018 Jan 24;9(1):307-319. View Source
• [4] Ottaviani JI, Momma TY, Heiss C, Kwik-Uribe C, Schroeter H, Keen CL. The stereochemical configuration of flavanols influences the level and metabolism of flavanols in humans and their biological activity in vivo. Free Radic Biol Med. 2011 Jan 15;50(2):237-44. View Source